Cas no 1807205-81-7 (Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate)

• Product Name: Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate
• CAS No: 1807205-81-7
• MF: C₁₁H₅F₆NO₂
• MW: 297.153323888779
• CID: 4955125
• Update Time: 2025-08-05

Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate

• Inchi： 1S/C11H5F6NO2/c1-20-9(19)6-3-8(11(15,16)17)7(10(12,13)14)2-5(6)4-18/h2-3H,1H3
• InChI Key： HGEREJIJMWCDLN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C(C#N)=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate

Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate: A Comprehensive Overview

Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate, also known by its CAS number 1807205-81-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a cyano group, and two trifluoromethyl substituents. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate involves a series of precise organic reactions, including Friedel-Crafts acylation and subsequent substitution reactions. The presence of the trifluoromethyl groups significantly enhances the stability and electronic properties of the molecule. Recent studies have highlighted the potential of this compound in the development of advanced materials, such as high-performance polymers and electronic devices.

One of the most notable applications of Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate is in the field of drug discovery. The compound's unique structure allows it to serve as a versatile building block for constructing bioactive molecules with potential therapeutic applications. Researchers have explored its role in designing inhibitors for key enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate has also been investigated for its potential in organic electronics. The compound's electronic properties, particularly its ability to act as an electron-deficient acceptor material, make it a promising candidate for use in organic photovoltaic devices (OPVs) and field-effect transistors (FETs). Recent advancements in this area have demonstrated improved device performance when incorporating this compound into conjugated systems.

The environmental impact and sustainability aspects of Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate have also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity and biodegradability under specific conditions, making it a more eco-friendly alternative to traditional organic compounds used in similar applications.

In conclusion, Methyl 4,5-bis(trifluoromethyl)-2-cyanobenzoate, with its CAS number 1807205-81-7, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and properties continue to drive innovative research and development efforts, positioning it as a key player in the advancement of modern chemistry and materials science.